Cas no 73933-53-6 (1-N-(pyridin-3-ylmethyl)benzene-1,2-diamine)

1-N-(pyridin-3-ylmethyl)benzene-1,2-diamine structure
73933-53-6 structure
Product Name:1-N-(pyridin-3-ylmethyl)benzene-1,2-diamine
CAS No:73933-53-6
MF:C12H13N3
MW:199.251722097397
CID:3029834
PubChem ID:22184587
Update Time:2025-04-21

1-N-(pyridin-3-ylmethyl)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • 1-N-(pyridin-3-ylmethyl)benzene-1,2-diamine
    • F1911-3668
    • N1-(3-Pyridinylmethyl)-1,2-benzenediamine
    • N1-[(pyridin-3-yl)methyl]benzene-1,2-diamine
    • GZQLRUIXBWJYBE-UHFFFAOYSA-N
    • SCHEMBL3872334
    • DTXSID601269675
    • MFCD11187341
    • AKOS009235473
    • 73933-53-6
    • DB-403966
    • N-(3-pyridinylmethyl)-1,2-benzenediamine
    • Inchi: 1S/C12H13N3/c13-11-5-1-2-6-12(11)15-9-10-4-3-7-14-8-10/h1-8,15H,9,13H2
    • InChI Key: GZQLRUIXBWJYBE-UHFFFAOYSA-N
    • SMILES: N(C1C=CC=CC=1N)CC1C=NC=CC=1

Computed Properties

  • Exact Mass: 199.110947427Da
  • Monoisotopic Mass: 199.110947427Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 50.9Ų
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